Cas no 2110640-99-6 (2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid)

• Product Name: 2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid
• CAS No: 2110640-99-6
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 5105712
• PubChem ID: 135392209
• Update Time: 2026-03-03

2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid

• Inchi： 1S/C7H12O4/c1-6(2,5(8)9)7(10)3-11-4-7/h10H,3-4H2,1-2H3,(H,8,9)
• InChI Key： SUFRHRRPSZHCTG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1(O)COC1)(C)C

Additional information on 2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid

Exploring the Versatile Applications of 2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid (CAS No. 2110640-99-6)

2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid (CAS No. 2110640-99-6) is a unique organic compound that has garnered significant attention in pharmaceutical and material science research. This oxetane-containing carboxylic acid derivative combines structural features that make it valuable for drug design, polymer modification, and specialty chemical applications. The presence of both hydroxyoxetane and methylpropanoic acid moieties in its structure provides interesting reactivity patterns and physicochemical properties.

Recent studies highlight the growing importance of oxetane derivatives in medicinal chemistry, particularly as bioisosteres for carbonyl groups or as polar fragments that can improve drug solubility. The 3-hydroxyoxetan-3-yl group in this compound serves as a valuable building block for creating novel drug candidates with enhanced metabolic stability. Researchers are particularly interested in how this structural motif influences pharmacokinetic properties when incorporated into larger molecules.

From a synthetic chemistry perspective, 2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid offers multiple sites for chemical modification. The carboxylic acid group can participate in amide bond formation or esterification reactions, while the hydroxyl group on the oxetane ring enables ether formation or further functionalization. This versatility makes the compound particularly useful in combinatorial chemistry and high-throughput screening applications where structural diversity is crucial.

The material science applications of CAS 2110640-99-6 are equally promising. When incorporated into polymers, the oxetane ring can participate in cationic polymerization processes, while the carboxylic acid group provides opportunities for crosslinking or ionic interactions. These properties have led to investigations into specialty adhesives, coatings, and responsive materials that can adapt to environmental changes.

Analytical characterization of 2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid reveals interesting physical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its melting point and stability profile make it suitable for various formulation applications. Researchers have developed optimized purification protocols to obtain high-purity material for sensitive applications.

Recent patent literature shows growing interest in oxetane-containing carboxylic acids like this compound for pharmaceutical applications. Several filings describe its use as an intermediate in the synthesis of kinase inhibitors and anti-inflammatory agents. The ability of the oxetane ring to modulate molecular conformation while maintaining favorable physicochemical properties makes it particularly valuable in structure-activity relationship studies.

Environmental and safety assessments of 2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid indicate it can be handled with standard laboratory precautions. While comprehensive toxicological data continues to accumulate, preliminary studies suggest favorable safety profiles at typical working concentrations. Proper handling procedures should always be followed when working with any chemical substance.

The commercial availability of CAS 2110640-99-6 has improved in recent years, with several specialty chemical suppliers offering the compound in research quantities. Pricing and purity grades vary depending on supplier capabilities and current demand. Researchers are advised to verify certificate of analysis details when sourcing material for critical applications.

Future research directions for 2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid include exploration of its use in PROTAC molecules (proteolysis targeting chimeras) and other targeted protein degradation strategies. The compound's ability to serve as a linker between recognition elements and E3 ligase binders makes it particularly interesting for this emerging therapeutic modality.

In conclusion, 2-(3-hydroxyoxetan-3-yl)-2-methylpropanoic acid represents a versatile chemical building block with applications spanning pharmaceutical development, materials science, and specialty chemical synthesis. Its unique structural features continue to inspire innovative applications across multiple scientific disciplines. As research into oxetane chemistry advances, the importance of this compound and related derivatives is likely to grow significantly.